4-Amino-3,5-dichlorobenzonitrile
Overview
Description
4-Amino-3,5-dichlorobenzonitrile is a useful research compound. Its molecular formula is C7H4Cl2N2 and its molecular weight is 187.02 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Vibrational Spectroscopy and Molecular Structure
4-Amino-3,5-dichlorobenzonitrile has been the subject of spectroscopic studies to understand its molecular structure. Rastogi et al. (2013) used Fourier-transform infrared (FT-IR) and Raman spectroscopy to analyze the molecular geometry and vibrational wavenumbers of this compound. Their study used density functional theory (DFT) and MP2 quantum chemical methods, aiding in the interpretation of experimental spectra and understanding the molecule’s normal modes of vibration (Rastogi, Alcolea Palafox, Tomar, & Singh, 2013).
Corrosion Inhibition
In the field of materials science, derivatives of this compound have been studied for their corrosion inhibition properties. Bentiss et al. (2009) investigated the inhibition performance of a derivative on mild steel in hydrochloric acid, finding significant inhibition efficiency. Their research used techniques like potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) (Bentiss, Jama, Mernari, Attari, El Kadi, Lebrini, Traisnel, & Lagrenée, 2009).
Synthesis of Heterocyclic Compounds
The compound has applications in organic chemistry, particularly in synthesizing heterocyclic compounds. For instance, Bentiss et al. (2000) described the accelerated synthesis of 3,5-disubstituted 4-amino-1,2,4-triazoles using microwave irradiation, demonstrating the compound's utility in creating various chemical structures (Bentiss, Lagrenée, & Barbry, 2000).
Luminescent Properties
The luminescent properties of compounds related to this compound have been explored. Xi et al. (2021) synthesized and analyzed compounds based on 4-amino-4H-1,2,4-triazole, investigating their luminescent spectra. Such studies contribute to the understanding of luminescent materials in various applications (Xi, Chen, Wang, Tang, Chen, Wu, & Wang, 2021).
Synthesis of Dichlorobenzamide Derivatives
In pharmaceutical and organic chemistry, derivatives of this compound are significant. Zhang et al. (2020) reported the synthesis of dichlorobenzamide derivatives from 3,5-dichlorobenzoyl chloride and arylamine, characterizing them using various spectroscopic techniques. These derivatives have potential applications in developing new pharmaceutical compounds (Zhang, Li, Wang, Jia, & Zhang, 2020).
Safety and Hazards
4-Amino-3,5-dichlorobenzonitrile is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled . It may cause an allergic skin reaction . Safety measures include avoiding breathing dust, avoiding contact with skin and eyes, and not ingesting the compound . In case of accidental ingestion, inhalation, or skin contact, immediate medical attention should be sought .
Properties
IUPAC Name |
4-amino-3,5-dichlorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COFNCCWGWXFACE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)N)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10229109 |
Source
|
| Record name | 4-Amino-3,5-dichlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10229109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
78473-00-4 |
Source
|
| Record name | 4-Amino-3,5-dichlorobenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78473-00-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Amino-3,5-dichlorobenzonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078473004 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Amino-3,5-dichlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10229109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-3,5-dichlorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.719 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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